Cas no 37944-54-0 (3-phenyl-1H-phenanthro[9,10-c]pyrazole)

• Product Name: 3-phenyl-1H-phenanthro[9,10-c]pyrazole
• CAS No: 37944-54-0
• MF: C₂₁H₁₄N₂
• MW: 294.349264621735
• CID: 922798
• PubChem ID: 421534
• Update Time: 2025-04-19

3-phenyl-1H-phenanthro[9,10-c]pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-1H-phenanthro[9,10-c]pyrazole
• 3-Phenyl-dibenz<e,g>indazol
• 3-Phenyl-1H-dibenzo[e,g]indazole
• (1H)Phenanthro[9,10-d]pyrazole, 3-phenyl-
• NSC-135186
• NSC135186
• RQWZBPABAHRIKO-UHFFFAOYSA-N
• 37944-54-0
• DTXSID00329586
• 3-Phenyl-1H-dibenzo[e,g]indazole #

• Inchi： 1S/C21H14N2/c1-2-8-14(9-3-1)20-19-17-12-6-4-10-15(17)16-11-5-7-13-18(16)21(19)23-22-20/h1-13H,(H,22,23)
• InChI Key： RQWZBPABAHRIKO-UHFFFAOYSA-N
• SMILES： N1C2C3C=CC=CC=3C3C=CC=CC=3C=2C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 294.11600
• Monoisotopic Mass: 294.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.287
• Boiling Point: 582.2°C at 760 mmHg
• Flash Point: 270.4°C
• Refractive Index: 1.79
• PSA: 28.68000
• LogP: 5.53630